Ethyl 4-amino-3-(1,3-benzodioxol-5-yl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-amino-3-(1,3-benzodioxol-5-yl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H12N2O4S2/c1-2-17-12(16)10-11(14)15(13(20)21-10)7-3-4-8-9(5-7)19-6-18-8/h3-5H,2,6,14H2,1H3
• InChI Key: LUZQPESBLJESJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=S)S1)C2=CC3=C(C=C2)OCO3)N
• Molecular Formula: C13H12N2O4S2
• Molecular Weight: 324.4 g/mol

Description

Ethyl 4-amino-3-(1,3-benzodioxol-5-yl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C13H12N2O4S2 and its molecular weight is 324.37. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-amino-3-(1,3-benzodioxol-5-yl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-amino-3-(1,3-benzodioxol-5-yl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

One study demonstrates the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, highlighting the compound's role in generating derivatives with antimicrobial, antilipase, and antiurease activities. This methodology underscores the potential for rapid synthesis of therapeutically relevant compounds (Başoğlu et al., 2013).

Antimicrobial Evaluation

Another research effort focuses on the synthesis of new thiazolo[4,5-d]pyrimidines starting from the compound, leading to structures with significant inhibitory effects against Gram-positive bacteria and yeasts. This study indicates the compound's utility as a starting material in antimicrobial drug synthesis (Balkan et al., 2001).

Apoptosis-Inducing Agents for Cancer

Further research involves the development of new apoptosis-inducing agents for breast cancer based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate, a related compound, showcasing the strategic use of such compounds in designing cancer therapeutics (Gad et al., 2020).

Docking Studies and Antimicrobial Evaluation

Additional studies include the synthesis, characterization, docking studies, and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. This research highlights the compound's application in developing antimicrobial agents with assessed efficacy through docking studies (Spoorthy et al., 2021).

Novel Mycobacterium Tuberculosis GyrB Inhibitors

Another notable application is the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, showcasing the compound's role in addressing tuberculosis through targeted enzyme inhibition (Jeankumar et al., 2013).